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Introduction

CBB1003 is a reversible small molecule inhibitor of Lysine-Specific Demethylase 1 (LSD1), a
key epigenetic regulator implicated in the progression of various cancers.[1][2] LSD1 removes
methyl groups from histone H3 at lysine 4 (H3K4), leading to transcriptional repression of target
genes. In several cancers, including colorectal cancer, the overexpression of LSD1 is
associated with a malignant phenotype. CBB1003 exerts its anti-cancer effects by inhibiting
LSD1, which in turn leads to the downregulation of Leucine-rich repeat-containing G-protein
coupled receptor 5 (LGRY5), a definitive marker of cancer stem cells.[1] This activity disrupts the
Whnt/B-catenin signaling pathway, a critical cascade for maintaining cancer stem cell properties,
thereby inhibiting cancer cell proliferation and colony formation.[1][3]

These application notes provide a comprehensive overview of the use of CBB1003 in high-
throughput screening (HTS) assays to identify and characterize modulators of the
LSD1/LGR5/Wnt signaling axis. Detailed protocols for relevant cell-based assays are provided
to facilitate the integration of CBB1003 as a reference compound in drug discovery workflows.
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Cell-Based
Compound Target In Vitro IC50 (uM) Effective

Concentration (pM)
CBB1003 LSD1 10.5 5-50

Table 1: Summary of CBB1003 inhibitory concentrations.

Effects of CBB1003 on Colorectal Cancer Cell Lines

CBB1003

Cell Line Assay Type . Observed Effect
Concentration (uM)
_ _ - Inhibition of cell
Sw480 Proliferation Not Specified ] )
proliferation
] ) N Inhibition of cell
HT-29 Proliferation Not Specified ] )
proliferation
] N Inhibition of colony
Sw480 Colony Formation Not Specified )
formation
] N Inhibition of colony
HT-29 Colony Formation Not Specified )
formation
) N Downregulation of
Sw480 LGR5 Expression Not Specified
LGR5 mRNA
_ - Downregulation of
HT-29 LGR5 Expression Not Specified
LGR5 mRNA
Wnt/B-catenin N Inactivation of
Sw480 ] ] Not Specified ] ]
Signaling signaling pathway
Wnt/B-catenin N Inactivation of
HT-29 Not Specified

Signaling

signaling pathway

Table 2: Qualitative summary of CBB1003's effects on colorectal cancer cell lines. Specific

guantitative data from dose-response studies are needed for a more detailed analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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